(Z)-N-(6-bromo-3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-3-methoxy-2-naphthamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups and structural features, including a benzo[d]thiazol-2(3H)-one moiety, an ethoxyethyl group, a methoxynaphthyl group, and a bromine atom .
Molecular Structure Analysis
The molecular structure of this compound would likely be determined by techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. Unfortunately, without specific data or studies on this compound, it’s difficult to provide a detailed analysis .Chemical Reactions Analysis
The chemical reactivity of this compound would depend on its functional groups. For instance, the bromine atom might make it a good candidate for further reactions, such as coupling reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would need to be determined experimentally .Scientific Research Applications
Photodynamic Therapy in Cancer Treatment
- Application : A study discusses the synthesis and characterization of new zinc phthalocyanine substituted with benzenesulfonamide derivative groups containing a Schiff base, similar to the queried compound. These compounds have significant potential in photodynamic therapy (PDT) for cancer treatment due to their high singlet oxygen quantum yield and good fluorescence properties. Such compounds can act as Type II photosensitizers in PDT, offering a targeted approach to cancer therapy (Pişkin, Canpolat, & Öztürk, 2020).
Synthesis of Novel Derivatives for Biological Activities
- Application : Research on the synthesis of new thiazole and pyrimidine derivatives incorporating a naphthalene moiety, similar in structure to the queried compound, has been conducted. These derivatives are synthesized for their potential biological activities, demonstrating the versatility and significance of such compounds in medicinal chemistry (Gomha & Badrey, 2013).
Anticancer Activities
- Application : A study on naphthyridine derivatives, a class related to the queried compound, shows their efficacy in inducing necroptosis and apoptosis in human melanoma cells. Such compounds demonstrate potential as chemical substances for melanoma treatment, highlighting the role of similar compounds in anticancer research (Kong et al., 2018).
Antimicrobial and Antiprotozoal Activities
- Application : Compounds with a structural resemblance to the queried molecule have been synthesized and evaluated for their antimicrobial, antiprotozoal, and antifungal activities. These studies contribute to the understanding of the therapeutic potential of such compounds in treating various infectious diseases (Bharti et al., 2010).
Electroluminescent Device Applications
- Application : Research has been conducted on Zn(II)‐chelated complexes based on benzothiazole derivatives, similar to the compound . These complexes exhibit properties that are useful in the development of white-light emitting electroluminescent devices, showcasing the application of such compounds in advanced material sciences (Roh et al., 2009).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-[6-bromo-3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]-3-methoxynaphthalene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21BrN2O3S/c1-3-29-11-10-26-19-9-8-17(24)14-21(19)30-23(26)25-22(27)18-12-15-6-4-5-7-16(15)13-20(18)28-2/h4-9,12-14H,3,10-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIONAAVLYVPARM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCN1C2=C(C=C(C=C2)Br)SC1=NC(=O)C3=CC4=CC=CC=C4C=C3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21BrN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
485.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.